Cas no 1026003-82-6 ((4-hydroxy-3-methoxyphenyl)methanesulfonamide)

• Product Name: (4-hydroxy-3-methoxyphenyl)methanesulfonamide
• CAS No: 1026003-82-6
• MF: C₈H₁₁NO₄S
• MW: 217.24224114418
• CID: 6057429
• PubChem ID: 10013592
• Update Time: 2025-06-15

(4-hydroxy-3-methoxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (4-hydroxy-3-methoxyphenyl)methanesulfonamide
• EN300-1988826
• SCHEMBL5615334
• 1026003-82-6

• Inchi： 1S/C8H11NO4S/c1-13-8-4-6(2-3-7(8)10)5-14(9,11)12/h2-4,10H,5H2,1H3,(H2,9,11,12)
• InChI Key： OYKSWCONZYBUTA-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=C(C=1)OC)O)(N)(=O)=O

Computed Properties

• Exact Mass: 217.04087901g/mol
• Monoisotopic Mass: 217.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 98Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols

Additional information on (4-hydroxy-3-methoxyphenyl)methanesulfonamide

Chemical Profile of (4-hydroxy-3-methoxyphenyl)methanesulfonamide (CAS No. 1026003-82-6)

(4-hydroxy-3-methoxyphenyl)methanesulfonamide, identified by its CAS number 1026003-82-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, featuring a methanesulfonamide functional group attached to a phenolic ring substituted with both hydroxyl and methoxy groups, exhibits unique structural and chemical properties that make it a promising candidate for various applications, particularly in medicinal chemistry and drug development.

The structural configuration of (4-hydroxy-3-methoxyphenyl)methanesulfonamide contributes to its distinct reactivity and interaction potential with biological targets. The presence of both hydroxyl and methoxy substituents on the aromatic ring enhances its solubility in polar solvents and influences its electronic properties, making it a versatile scaffold for designing molecules with specific pharmacological activities. The methanesulfonamide moiety, known for its ability to form stable hydrogen bonds and interact with biological macromolecules, further enhances its potential as a pharmacophore.

In recent years, there has been growing interest in exploring the therapeutic potential of compounds that incorporate the (4-hydroxy-3-methoxyphenyl)methanesulfonamide core structure. Research has demonstrated that this compound exhibits inhibitory activity against various enzymes and receptors involved in inflammatory pathways, making it a valuable candidate for developing novel anti-inflammatory agents. Additionally, studies have highlighted its potential in modulating immune responses, which could be beneficial in the treatment of autoimmune diseases and infections.

One of the most compelling aspects of (4-hydroxy-3-methoxyphenyl)methanesulfonamide is its ability to serve as a versatile intermediate in synthetic chemistry. Its unique structural features allow for modifications at multiple positions, enabling chemists to tailor its properties for specific applications. For instance, derivatives of this compound have been synthesized and evaluated for their anticancer properties, showing promising results in preclinical studies. The ability to modify the phenolic ring and the methanesulfonamide group provides a rich palette for designing molecules with enhanced efficacy and reduced toxicity.

The pharmacokinetic profile of (4-hydroxy-3-methoxyphenyl)methanesulfonamide is another area of active investigation. Studies have shown that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for therapeutic use. Furthermore, its interaction with cytochrome P450 enzymes has been studied to assess its metabolic pathways and potential drug-drug interactions. These findings are crucial for optimizing dosing regimens and ensuring safe clinical use.

The synthesis of (4-hydroxy-3-methoxyphenyl)methanesulfonamide involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and enzymatic transformations, have been employed to construct the desired structure efficiently. These synthetic approaches not only enhance the accessibility of the compound but also provide insights into its structural framework, aiding in the design of more complex derivatives.

The role of computational chemistry in understanding the behavior of (4-hydroxy-3-methoxyphenyl)methanesulfonamide cannot be overstated. Molecular modeling techniques have been used to predict binding affinities, identify key interaction sites with biological targets, and optimize lead structures. These computational studies complement experimental efforts by providing rapid screening tools and theoretical insights into molecular interactions. The integration of experimental data with computational predictions has significantly accelerated the drug discovery process.

In conclusion, (4-hydroxy-3-methoxyphenyl)methanesulfonamide (CAS No. 1026003-82-6) is a multifaceted compound with broad applications in pharmaceutical research. Its unique structural features make it a valuable scaffold for developing novel therapeutic agents, particularly in the areas of anti-inflammation and oncology. Ongoing research continues to uncover new aspects of its pharmacological properties and synthetic utility, positioning it as a key molecule in future drug development efforts.